Cas no 2034553-35-8 (5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034553-35-8
• MF: C₁₄H₁₇NO₄S₂
• MW: 327.419081449509
• CID: 5337387
• Update Time: 2025-05-18

5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C14H17NO4S2/c16-21(17,15-8-11-6-10(15)9-20-11)12-2-3-13-14(7-12)19-5-1-4-18-13/h2-3,7,10-11H,1,4-6,8-9H2
• InChI Key： POSOOJARPQSFRN-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2S(C1C=CC2=C(C=1)OCCCO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 492
• XLogP3: 1.8
• Topological Polar Surface Area: 89.5

Additional information on 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Introduction to 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034553-35-8)

5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034553-35-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and exhibits a complex bicyclic structure that confers it with a range of biological activities.

The core structure of 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane includes a benzodioxepine moiety and a thiaazabicyclo[2.2.1]heptane ring system. The presence of these functional groups imparts the compound with diverse chemical properties and biological activities, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The sulfonamide group is known for its ability to interact with specific biological targets, such as enzymes and receptors, which can modulate cellular processes and signaling pathways.

In the context of anti-inflammatory research, 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane has been shown to exhibit potent inhibitory effects on pro-inflammatory cytokines and mediators. This property makes it a valuable candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated its efficacy in reducing inflammation and tissue damage in animal models.

In cancer research, the compound has demonstrated significant anti-proliferative and pro-apoptotic activities against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt and MAPK pathways. These findings suggest that 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane could be developed into a novel anticancer agent with broad-spectrum activity.

In neuroprotective studies, the compound has shown promising results in protecting neurons from oxidative stress and excitotoxicity. The ability to cross the blood-brain barrier (BBB) is a crucial factor in its potential use for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical data indicate that it can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.

The pharmacokinetic properties of 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies further supports its potential for clinical translation.

In conclusion, 5-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034553-35-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory, anti-cancer, and neuroprotective therapies.